Cas no 2205504-91-0 (3-[2-(2-{2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-propionic acid)

• Product Name: 3-[2-(2-{2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-propionic acid
• CAS No: 2205504-91-0
• MF: C₁₈H₂₈O₉S
• MW: 420.47452545166
• CID: 5154833
• Update Time: 2025-10-28

3-[2-(2-{2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-{2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-propionic acid
• Tos-PEG5-acid
• 1-(Tosyloxy)-3,6,9,12-tetraoxapentadecan-15-oic acid

• Inchi： 1S/C18H28O9S/c1-16-2-4-17(5-3-16)28(21,22)27-15-14-26-13-12-25-11-10-24-9-8-23-7-6-18(19)20/h2-5H,6-15H2,1H3,(H,19,20)
• InChI Key： OSOFBOGNBYCGKC-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOCCOCCOCCOCCOS(C1=CC=C(C)C=C1)(=O)=O

Additional information on 3-[2-(2-{2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-propionic acid

3-[2-(2-{2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-propionic acid (CAS No: 2205504-91-0)

The compound 3-[2-(2-{2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-propionic acid, identified by the CAS number 2205504-91-0, is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its intricate polyether chain and the presence of a toluene sulfonyl group, which imparts unique functional properties.

Recent studies have highlighted the potential of this compound in advanced drug delivery systems due to its ability to form stable micellar structures in aqueous environments. The polyether chain provides excellent solubility properties, while the sulfonyl group enhances biocompatibility and stability. Researchers have demonstrated that this compound can serve as an effective carrier for hydrophobic drugs, significantly improving their bioavailability.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution reactions and iterative etherification steps. The use of toluene sulfonyl chloride as a protecting group has been optimized to ensure high yields and purity. This method has been refined in recent years, with advancements in catalytic systems and reaction conditions further enhancing the efficiency of the synthesis.

The structural complexity of 3-[2-(2-{2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-propionic acid makes it an ideal candidate for applications in nanotechnology and biotechnology. Its ability to self-assemble into nanostructures under specific conditions has been leveraged in the development of stimuli-responsive materials. These materials exhibit reversible changes in their physical properties upon exposure to external stimuli such as temperature or pH, opening new avenues for smart drug delivery and sensing applications.

Furthermore, this compound has shown promise in enhancing the performance of polymer-based materials. Its incorporation into polymeric matrices has been shown to improve mechanical strength and thermal stability, making it a valuable additive in high-performance polymers used in aerospace and automotive industries.

In conclusion, 3-[2-(2-{2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-propionic acid (CAS No: 2205504-91-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key material for future innovations in drug delivery, nanotechnology, and advanced materials science.